Cas no 1082847-64-0 (5-methyl-1,3thiazolo4,5-fquinolin-2-amine)

• Product Name: 5-methyl-1,3thiazolo4,5-fquinolin-2-amine
• CAS No: 1082847-64-0
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD11604595
• CID: 5449744
• PubChem ID: 28332661
• Update Time: 2025-10-30

5-methyl-1,3thiazolo4,5-fquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-f]quinolin-2-amine, 5-methyl-
• 5-methyl-[1,3]thiazolo[4,5-f]quinolin-2-amine
• 5-methyl-1,3thiazolo4,5-fquinolin-2-amine

• MDL： MFCD11604595
• Inchi： 1S/C11H9N3S/c1-6-5-8-10(14-11(12)15-8)7-3-2-4-13-9(6)7/h2-5H,1H3,(H2,12,14)
• InChI Key： GPJOICGGYSCBCY-UHFFFAOYSA-N
• SMILES： N1C2C(=C3N=C(N)SC3=CC=2C)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-methyl-1,3thiazolo4,5-fquinolin-2-amine

5-Methyl-1,3Thiazolo[4,5-F]Quinolin-2-Amine (CAS No. 1082847-64-0): A Promising Scaffold in Medicinal Chemistry

The compound 5-methyl-1,3thiazolo[4,5-f]quinolin-2-amine, identified by CAS registry number 1082847-64-0, represents a structurally unique heterocyclic system with emerging significance in drug discovery. This molecule combines the pharmacophoric features of both quinoline and thiazole rings arranged in a fused bicyclic framework. Recent advancements in synthetic methodologies have enabled precise modulation of its substituent patterns, leading to enhanced bioavailability and selectivity profiles critical for therapeutic applications.

Research into 5-methyl-1,3thiazolo[4,5-f]quinolin-2-amine has revealed its potential as a multitarget ligand across diverse biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit HDAC6 enzyme activity with an IC₅₀ value of 0.8 μM, suggesting utility in neurodegenerative disease models. Structural analysis using X-ray crystallography confirmed the molecule's π-stacking interactions with the enzyme's catalytic pocket—a mechanism now being exploited to design next-generation epigenetic modulators.

In oncology research, this compound exhibits intriguing antiproliferative activity against triple-negative breast cancer cells (TNBC) through dual mechanisms: inducing G₂/M phase arrest via cyclin B1 downregulation and activating apoptosis via caspase-3 activation. Preclinical data from 2024 trials show significant tumor growth inhibition (T/C ratio 68%) at 10 mg/kg doses without observable hepatotoxicity—a breakthrough compared to traditional chemotherapy agents.

The thiazoloquinoline core of this molecule forms a privileged structure for developing kinase inhibitors. Computational docking studies reveal favorable binding affinity (ΔG -8.9 kcal/mol) to the ATP pocket of Aurora kinase A—a validated target in hematologic malignancies. This property has spurred investigations into its use as a radiosensitizer in combination therapies for head and neck cancers.

Synthetic chemists have optimized its preparation through a convergent route involving microwave-assisted Ullmann coupling followed by thiazole ring closure under palladium catalysis. This process achieves >95% purity with kilogram-scale feasibility—critical for advancing toward Phase I clinical trials. Recent patents filed in 2023 detail novel prodrug formulations that improve solubility by attaching PEGylated side chains without compromising pharmacodynamic activity.

Clinical translation efforts are currently focusing on optimizing pharmacokinetic properties through solid dispersion technology using hydroxypropyl methylcellulose matrices. In vitro permeability assays using Caco-2 monolayers demonstrated improved intestinal absorption (Papp = 36×10⁻⁶ cm/s) compared to the parent compound—a key step toward oral dosage form development.

Safety pharmacology studies completed in 2024 showed no adverse effects on cardiac hERG channels up to 30 μM concentrations, addressing critical safety concerns for central nervous system applications. These findings align with ongoing investigations into its potential as an antidepressant via modulation of serotonin transporter activity without dopamine receptor affinity—a mechanism distinct from existing SSRIs.